Cas no 1157374-70-3 (5-bromo-8-methyl-4-oxo-1H-quinoline-3-carboxylic acid)

• Product Name: 5-bromo-8-methyl-4-oxo-1H-quinoline-3-carboxylic acid
• CAS No: 1157374-70-3
• MF: C₁₁H₈BrNO₃
• MW: 282.0901222229
• CID: 5320491
• Update Time: 2026-01-07

5-bromo-8-methyl-4-oxo-1H-quinoline-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-bromo-8-methyl-4-oxo-1H-quinoline-3-carboxylic acid
• Z2830494627
• 5-bromo-8-methyl-4-oxo-1,4-dihydroquinoline-3-carboxylic acid

• Inchi： 1S/C11H8BrNO3/c1-5-2-3-7(12)8-9(5)13-4-6(10(8)14)11(15)16/h2-4H,1H3,(H,13,14)(H,15,16)
• InChI Key： QYZXNAIGQPQZBR-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C)C2=C1C(C(C(=O)O)=CN2)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 366
• XLogP3: 2.9
• Topological Polar Surface Area: 66.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline carboxylic acids

Additional information on 5-bromo-8-methyl-4-oxo-1H-quinoline-3-carboxylic acid

Comprehensive Analysis of 5-bromo-8-methyl-4-oxo-1H-quinoline-3-carboxylic acid (CAS No. 1157374-70-3): Properties, Applications, and Research Insights

The compound 5-bromo-8-methyl-4-oxo-1H-quinoline-3-carboxylic acid (CAS No. 1157374-70-3) is a quinoline derivative with significant potential in pharmaceutical and material science research. Its unique structural features, including the bromine substitution and carboxylic acid functional group, make it a valuable intermediate for synthesizing bioactive molecules. Recent studies highlight its role in developing antimicrobial agents and fluorescence probes, aligning with the growing demand for novel therapeutic and diagnostic tools.

From a chemical perspective, the 5-bromo-8-methyl-4-oxo-1H-quinoline-3-carboxylic acid structure combines a quinoline core with strategic modifications that enhance its reactivity. The bromo group at position 5 facilitates cross-coupling reactions, while the methyl group at position 8 influences steric and electronic properties. These characteristics are frequently explored in medicinal chemistry to optimize drug-like properties, addressing current challenges in drug resistance and target specificity.

In the context of green chemistry, researchers are investigating eco-friendly synthesis routes for 1157374-70-3 to reduce environmental impact. This aligns with global trends toward sustainable pharmaceutical production, a topic gaining traction in academic and industrial forums. The compound’s potential as a building block for metal-organic frameworks (MOFs) also resonates with advancements in energy storage and catalysis, areas frequently searched in scientific databases.

Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for characterizing 5-bromo-8-methyl-4-oxo-1H-quinoline-3-carboxylic acid. Purity assessments often focus on minimizing byproducts like debrominated analogs, ensuring reproducibility in downstream applications. These quality control measures are essential for researchers seeking reliable compounds for high-throughput screening or structure-activity relationship (SAR) studies.

The commercial availability of CAS 1157374-70-3 has expanded due to its utility in heterocyclic chemistry. Suppliers frequently highlight its use in constructing fused ring systems or as a precursor for bioconjugation. This versatility answers common search queries about quinoline-based scaffolds in drug discovery, particularly for kinase inhibitors and anti-inflammatory compounds.

Ongoing research explores the photophysical properties of 5-bromo-8-methyl-4-oxo-1H-quinoline-3-carboxylic acid, with preliminary data suggesting applications in organic electronics. Its ability to coordinate with lanthanides could enable developments in luminescent materials, a hot topic in optoelectronic device research. Such interdisciplinary potential makes this compound a recurring subject in patent literature and grant proposals.

Safety evaluations of 1157374-70-3 emphasize standard laboratory precautions, reflecting broader industry shifts toward responsible chemical handling. While not classified as hazardous, its powdered form requires measures to avoid inhalation, a detail often queried by laboratory personnel. This pragmatic focus ensures compliance with occupational health guidelines while maintaining research efficiency.

In summary, 5-bromo-8-methyl-4-oxo-1H-quinoline-3-carboxylic acid exemplifies how targeted molecular modifications unlock diverse scientific applications. Its intersection with drug development, material science, and sustainability positions it as a compound of enduring relevance, meriting continued investigation across multiple disciplines.